Cas no 82117-29-1 (7-chloro-3-Isoquinolinamine)

• Product Name: 7-chloro-3-Isoquinolinamine
• CAS No: 82117-29-1
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD15526594
• CID: 1083611
• PubChem ID: 23321168
• Update Time: 2025-05-20

7-chloro-3-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-Isoquinolinamine
• 7-chloroisoquinolin-3-amine
• SCHEMBL558994
• AKOS022181968
• 82117-29-1
• BNICXCCUFXPCBF-UHFFFAOYSA-N
• AS-59055
• CS-0081537
• DTXSID90632874
• DB-359839

• MDL： MFCD15526594
• Inchi： 1S/C9H7ClN2/c10-8-2-1-6-4-9(11)12-5-7(6)3-8/h1-5H,(H2,11,12)
• InChI Key： BNICXCCUFXPCBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(N)N=CC=2C=1

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 7-chloro-3-Isoquinolinamine

7-Chloro-3-Isoquinolinamine: A Comprehensive Overview

7-Chloro-3-Isoquinolinamine (CAS No. 82117-29-1) is a fascinating compound with a rich history in chemical research and applications. This isoquinoline derivative has garnered significant attention due to its unique chemical properties and potential in various fields, including pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with 7-chloro-3-isoquinolinamine.

The molecular structure of 7-chloro-3-isoquinolinamine is characterized by a bicyclic isoquinoline framework with a chlorine substituent at the 7-position and an amino group at the 3-position. This arrangement imparts the compound with distinct electronic properties, making it a valuable substrate for further functionalization. Recent studies have highlighted its role as a versatile building block in the construction of complex heterocyclic systems, which are of great interest in drug discovery and materials development.

One of the most notable aspects of 7-chloro-3-isoquinolinamine is its ability to undergo various transformations under mild reaction conditions. Researchers have exploited this property to develop efficient synthetic routes for accessing diverse isoquinoline derivatives. For instance, the compound has been employed as a starting material for the synthesis of bioactive molecules with potential anti-cancer and anti-inflammatory properties. These findings underscore its importance in contemporary organic chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 7-chloro-3-isoquinolinamine, revealing its potential as a candidate for applications in optoelectronic materials. The compound's ability to absorb light across a broad spectrum makes it an attractive option for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary studies have demonstrated promising results, suggesting that further exploration could lead to innovative materials with enhanced performance characteristics.

In the pharmaceutical sector, 7-chloro-3-isoquinolinamine has shown potential as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in several preclinical studies. For example, researchers have investigated its effects on enzyme activity and cellular signaling pathways, identifying it as a promising candidate for treating chronic inflammatory diseases. These findings highlight its role as a valuable tool in medicinal chemistry.

The synthesis of 7-chloro-3-isoquinolinamine involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability. These developments are expected to facilitate wider access to the compound for both academic and industrial applications.

In conclusion, 7-chloro-3-Isoquinolinamine (CAS No. 82117-29-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important player in modern chemical research. As ongoing studies continue to uncover new insights into its capabilities, the future of 7-chloro-3-Isoquinolinamine looks increasingly promising.